Cpi-203

• Molecular Formula: C19H18ClN5OS
• Molecular Weight: 399.9 g/mol
• InChI: InChI=1S/C19H18ClN5OS/c1-9-10(2)27-19-16(9)17(12-4-6-13(20)7-5-12)22-14(8-15(21)26)18-24-23-11(3)25(18)19/h4-7,14H,8H2,1-3H3,(H2,21,26)/t14-/m0/s1
• InChIKey: QECMENZMDBOLDR-AWEZNQCLSA-N

CPI-203: A Differentiated BET Bromodomain Inhibitor for Preclinical Oncology and Epigenetic Research

CPI-203 (CAS 1446144-04-2) is a cell-permeable, small-molecule inhibitor of the bromodomain and extra-terminal (BET) family of epigenetic reader proteins, with a primary target of BRD4 [1]. As a primary amide analog of (+)-JQ1, CPI-203 was developed to overcome the pharmacokinetic limitations of its predecessor while maintaining comparable on-target potency [2]. Its mechanism of action—displacing BRD4 from acetylated chromatin and thereby suppressing transcription of key oncogenic drivers such as MYC, Ikaros, and IRF4—positions it as a versatile tool compound for preclinical studies in multiple myeloma, glioblastoma, mantle cell lymphoma, and immunotherapy combination strategies [3][4].

1 Target engagement Cell-permeable BRD4 inhibitor for BET bromodomain pathway studies

2 In vivo utility Supports oral or IP dosing in preclinical PK/PD and tumor models

3 Model context Reported application in multiple myeloma, glioblastoma, mantle cell lymphoma, and T-ALL research models

• [1] Filippakopoulos, P., Qi, J., Picaud, S., et al. Selective inhibition of BET bromodomains. Nature 468(7327), 1067-1073 (2010). View Source
• [2] King, B., Trimarchi, T., Reavie, L., et al. The ubiquitin ligase FBXW7 modulates leukemia-initiating cell activity by regulating MYC stability. Cell 153(7), 1552-1566 (2013). View Source
• [3] Díaz, T., et al. The BET bromodomain inhibitor CPI203 improves lenalidomide and dexamethasone activity in in vitro and in vivo models of multiple myeloma by blockade of Ikaros and MYC signaling. Haematologica 102(10), 1776-1784 (2017). View Source
• [4] Garrett, M.C., et al. CPI203, a BET inhibitor, down-regulates a consistent set of DNA synthesis genes across a wide array of glioblastoma lines. bioRxiv (2024). View Source

Why CPI-203's Pharmacological Profile Cannot Be Assumed for In-Class or Generic BET Inhibitor Substitutes

Simply interchanging BET bromodomain inhibitors based on their shared BRD4 target overlooks critical differences in pharmacokinetic (PK) properties, selectivity across the bromodomain family, and functional transcriptional outputs. For instance, the prototypical inhibitor JQ1 exhibits severely limited systemic exposure due to rapid clearance, a liability directly addressed by the primary amide modification present in CPI-203, which confers demonstrably superior oral bioavailability without sacrificing potency [1]. Furthermore, functional screening across a panel of 106 chromatin-modifying compounds revealed that CPI-203 uniquely elicited a consistent transcriptional response—specifically, the downregulation of DNA synthesis genes—across genetically diverse glioblastoma lines, whereas other inhibitors, including those of the BET class, produced highly variable gene expression effects [2]. These data underscore that BET inhibitors are not functionally equivalent; selecting a compound for research or translational studies without considering these differentiated properties risks experimental inconsistency and misleading conclusions.

Oral exposure

In-class BET inhibitors (e.g., JQ1) may show limited oral bioavailability; CPI-203’s reported PK profile may not transfer to other BRD4 ligands.

Transcriptional response

Gene expression patterns can be compound-specific; consistent DNA-synthesis gene suppression observed with CPI-203 may not replicate with other BET inhibitors.

Drug-resistant models

Potency in bortezomib- or lenalidomide-resistant myeloma models may shift when substituting one BET inhibitor for another.

• [1] Riggs, D.L., Chesi, M., Bergsagel, P.L. Abstract 5489: Targeting MYC in multiple myeloma by BET protein inhibition. Cancer Res 74(19_Supplement), 5489 (2014). View Source
• [2] Garrett, M.C., et al. CPI203, a BET inhibitor, down-regulates a consistent set of DNA synthesis genes across a wide array of glioblastoma lines. bioRxiv (2024). View Source

Quantitative Evidence for the Superiority of CPI-203 Over Closest Analogs in Key Therapeutic Research Applications

CPI-203 Matches JQ1's Target Affinity but Delivers Superior In Vivo Pharmacokinetics

CPI-203 displays binding affinity and cellular potency for BRD4 comparable to the widely used tool compound (+)-JQ1, yet it was purposefully engineered as a primary amide analog to overcome JQ1's poor oral bioavailability [1]. In head-to-head assessments using the same biochemical α-screen assay format, CPI-203 inhibits BRD4 with an IC50 of approximately 37 nM, a value within the same range reported for JQ1 (typically 30–50 nM depending on assay conditions), confirming equivalent on-target biochemical potency . However, the critical differentiation lies in systemic exposure: studies directly comparing the two compounds have established that CPI-203 achieves superior bioavailability with oral or intraperitoneal administration, whereas JQ1 requires frequent high-dose or intravenous dosing to maintain therapeutic levels in vivo [1][2]. This PK advantage translates into improved translational relevance for in vivo pharmacology studies.

PK & target affinity

Head-to-head

CPI-203 IC50 ~37 nM (BRD4) vs JQ1 30–50 nM; reported oral bioavailability advantage with oral BID 5 mg/kg effective in T-ALL model.

Supports in vivo PK model selection; oral route may simplify dosing protocols.

Comparative murine PK/efficacy studies; exposure advantage documented, not absolute.

Evidence Dimension	Oral Bioavailability and In Vivo Systemic Exposure
Target Compound Data	Superior oral bioavailability; effective tumor growth suppression observed with 5 mg/kg oral BID dosing in mouse models of T-ALL [2].
Comparator Or Baseline	(+)-JQ1: Limited oral bioavailability characterized by rapid clearance; requires IV or high-dose IP administration for sustained target engagement in vivo [1].
Quantified Difference	CPI-203 demonstrates a qualitative and functionally meaningful improvement in oral exposure over (+)-JQ1, enabling oral efficacy studies. CPI-203 achieves significant leukemia burden reduction at 5 mg/kg oral BID [2], whereas (+)-JQ1 typically requires higher and more frequent IP dosing to achieve comparable pharmacodynamic effects [1].
Conditions	Comparative assessment based on in vivo pharmacokinetic and efficacy studies in murine models of acute lymphoblastic leukemia and multiple myeloma [1][2].

Why This Matters

For procurement decisions, the ability to achieve robust in vivo target engagement via oral gavage simplifies experimental protocols, reduces animal stress, and more closely mimics clinical dosing routes, making CPI-203 the preferred BET inhibitor for in vivo translational studies.

• [1] Riggs, D.L., Chesi, M., Bergsagel, P.L. Abstract 5489: Targeting MYC in multiple myeloma by BET protein inhibition. Cancer Res 74(19_Supplement), 5489 (2014). View Source
• [2] King, B., Trimarchi, T., Reavie, L., et al. The ubiquitin ligase FBXW7 modulates leukemia-initiating cell activity by regulating MYC stability. Cell 153(7), 1552-1566 (2013). View Source

CPI-203 Uniquely Elicits a Consistent Transcriptional Program Across Diverse Glioblastoma Lines

In a systematic screen of 106 chromatin-modifying compounds across a panel of 12 patient-derived glioblastoma stem cell (glioma sphere) lines, CPI-203 was identified as the most consistently effective compound, and the BET inhibitor class as the most consistently effective class, in terms of growth inhibition [1]. Critically, CPI-203 stood out as the only compound tested to induce a consistent transcriptional effect across all lines, characterized by the specific downregulation of a core set of DNA synthesis and replication genes [1]. Other compounds, including BET inhibitors such as JQ1, OTX015, and I-BET726, generated highly variable gene expression patterns between individual patient-derived lines, reflecting the underlying genomic heterogeneity of glioblastoma [1].

Transcriptional consistency

Method context

Only compound out of 106 to induce reproducible DNA-synthesis gene downregulation across 12 patient-derived glioma sphere lines.

Supports reproducible pharmacodynamic readouts in heterogeneous glioblastoma research.

RNA-seq and WGCNA analysis; other BET inhibitors showed variable gene expression effects.

Evidence Dimension	Consistency of Gene Expression Modulation Across Patient-Derived Glioblastoma Lines
Target Compound Data	CPI-203 induced a consistent downregulation of DNA-synthesis genes across all 12 glioma sphere lines tested. It was the most consistently effective compound for growth inhibition in the entire screen [1].
Comparator Or Baseline	Other tested chromatin-modifying compounds (including BET inhibitors JQ1, OTX015, I-BET726) exhibited highly variable effects on gene expression between lines; no other compound demonstrated a consistent gene expression signature across the panel [1].
Quantified Difference	CPI-203 was the only compound (out of 12 lead candidates from 36 drug classes) to produce a reproducible, cross-lineage gene expression program, with a specific and quantifiable suppression of DNA replication-associated gene sets [1].
Conditions	Drug screen of 106 chromatin-modifying compounds followed by validation of 12 lead candidates across 12 patient-derived glioma sphere lines; transcriptomic analysis by RNA sequencing and weighted gene co-expression network analysis (WGCNA).

Why This Matters

For researchers studying glioblastoma or other heterogeneous cancers, a BET inhibitor that delivers predictable, reproducible transcriptional suppression across genetically diverse patient samples is essential for generating generalizable findings. CPI-203's transcriptional consistency minimizes the risk of line-specific artifacts that could confound data interpretation.

• [1] Garrett, M.C., et al. CPI203, a BET inhibitor, down-regulates a consistent set of DNA synthesis genes across a wide array of glioblastoma lines. bioRxiv (2024). View Source

CPI-203 Exhibits Potent Anti-Proliferative Activity Against Drug-Resistant Multiple Myeloma Cells Where JQ1 Sensitivity May Be Attenuated

CPI-203 demonstrates a unique potency profile in multiple myeloma (MM) cell line models of acquired drug resistance. In a comparative study, CPI-203 was more potent in bortezomib- and melphalan-resistant MM cell lines compared to their drug-sensitive parental counterparts, with a mean IC50 of 216 nM (range 142–310 nM) across resistant lines versus a mean IC50 of 1801 nM (range 220–6919 nM) across sensitive lines [1]. Most strikingly, CPI-203 was 22-fold more potent in the bortezomib-resistant line ANBL6 BR (IC50 = 310 nM) than in its parental line ANBL6 WT (IC50 = 6919 nM) [1]. This enhanced activity in the resistant setting contrasts with reports that certain other BET inhibitors, including JQ1, may show attenuated efficacy in cells that have developed resistance to proteasome inhibitors.

Drug-resistant MM potency

Assay context

22-fold greater potency in bortezomib-resistant ANBL6 BR (IC50 310 nM) vs sensitive ANBL6 WT (IC50 6919 nM).

Supports resistance-model BRD4 inhibition studies; potency shift may be model-dependent.

Panel of 6 MM cell lines; mean IC50 216 nM in resistant vs 1801 nM in sensitive lines.

Evidence Dimension	Anti-proliferative Potency in Drug-Resistant vs. Drug-Sensitive Multiple Myeloma Cell Lines
Target Compound Data	CPI-203 mean IC50 in drug-resistant MM lines: 216 nM (ANBL6 BR: 310 nM; 8226.BR: 142 nM; 8226/LR5: range 142–310 nM). Mean IC50 in drug-sensitive parental lines: 1801 nM [1].
Comparator Or Baseline	Bortezomib- and melphalan-resistant MM cell lines were tested; the bortezomib-resistant line ANBL6 BR showed a 22-fold greater sensitivity to CPI-203 than its parental ANBL6 WT line (IC50 310 nM vs. 6919 nM) [1].
Quantified Difference	CPI-203 is approximately 8.3-fold more potent on average in drug-resistant MM lines than in drug-sensitive lines (mean IC50 216 nM vs. 1801 nM). The differential reaches 22-fold for the ANBL6 BR vs. ANBL6 WT pair [1].
Conditions	Proliferation assay in a panel of 6 human MM cell lines including bortezomib-resistant (ANBL6 BR), melphalan-resistant (8226/LR5), and their drug-sensitive parental lines (RPMI 8226, ANBL6 WT, U266) [1].

Why This Matters

For myeloma researchers focused on overcoming therapeutic resistance, this property positions CPI-203 as a particularly valuable tool for investigating BET inhibitor-based combination strategies specifically in the relapsed/refractory disease context, where other BET inhibitors may exhibit diminished single-agent activity.

• [1] Kuhn, D.J., et al. The Bromodomain Inhibitor CPI203 Demonstrates Preclinical Synergistic Activity with Bortezomib in Drug Resistant Myeloma. Blood 124(21), 4702 (2014). View Source

CPI-203 Demonstrates a High Therapeutic Index with Selective Cytotoxicity in Cancer Cells Over Normal Peripheral Blood Mononuclear Cells

A critical parameter for compound selection in translational oncology research is the differential cytotoxicity between malignant and normal cells. Across a panel of nine mantle cell lymphoma (MCL) cell lines, CPI-203 exhibited potent anti-proliferative activity with GI50 values ranging from 0.06 to 0.71 μM (mean GI50 ≈ 0.23 μM) [1]. Notably, under identical assay conditions, CPI-203 demonstrated low cytotoxicity in normal peripheral blood mononuclear cells (PBMCs) obtained from healthy donors [1]. While specific quantitative cytotoxicity data for PBMCs were not reported in the primary reference in a directly comparable format, the explicit statement of low toxicity against normal PBMCs at concentrations that suppress MCL cell growth indicates a favorable in vitro therapeutic window.

Normal cell selectivity

Reported

Low cytotoxicity in normal PBMCs at GI50 concentrations (0.06–0.71 μM) active against MCL lines.

Supports selectivity endpoint review in mantle cell lymphoma research.

Qualitative PBMC data; quantitative comparison not fully detailed in primary reference.

Evidence Dimension	Cytotoxicity in MCL Cancer Lines vs. Normal PBMCs
Target Compound Data	GI50 values in MCL cell lines: 0.06–0.71 μM (mean GI50 0.23 μM). Low cytotoxicity observed in normal PBMCs from healthy donors [1].
Comparator Or Baseline	Normal PBMCs from healthy volunteers served as a control to assess cancer-cell selectivity under the same assay conditions [1].
Quantified Difference	Qualitative: Low cytotoxicity in normal PBMCs at concentrations that achieve GI50 values of 0.23 μM on average in MCL cell lines, supporting a favorable differential cytotoxicity profile [1].
Conditions	Growth inhibition assays using a panel of 9 MCL cell lines and normal PBMCs from healthy donors; endpoint not specified but consistent with MTT or similar viability readout.

Why This Matters

When procuring a BET inhibitor for preclinical toxicology or therapeutic window studies, selecting a compound with documented low toxicity in normal hematopoietic cells is essential. Information on cytotoxicity in normal PBMCs provides an initial basis for estimating the therapeutic index and for designing dose-response experiments.

• [1] Moros, A., et al. Synergistic antitumor activity of lenalidomide with the BET bromodomain inhibitor CPI203 in bortezomib-resistant mantle cell lymphoma. Leukemia 28(10), 2049-2059 (2014). View Source

CPI-203 Synergizes with Lenalidomide/Dexamethasone in Drug-Refractory Multiple Myeloma, Validated In Vivo

CPI-203 demonstrates a robust synergistic interaction with the lenalidomide/dexamethasone backbone regimen, a standard-of-care for multiple myeloma. In lenalidomide/dexamethasone-resistant MM cell lines, single-agent CPI-203 at 0.5 μM achieved a median cell growth inhibition of 65.4% [1]. Critically, the addition of lenalidomide/dexamethasone potentiated this effect, and the triple combination evoked a 50% reduction in cell proliferation in primary patient-derived myeloma cells co-cultured with bone marrow stromal cells [1]. In a clinically relevant in vivo SCID mouse xenotransplant model, the addition of CPI-203 to lenalidomide/dexamethasone resulted in decreased tumor burden as measured by lower glucose uptake on PET imaging, together with upregulation of the growth arrest marker GADD45B and downregulation of MYC, Ikaros, and IRF4 protein expression [1]. This combination strategy was efficacious even in cases of suboptimal prior response to immunomodulatory drugs, highlighting a therapeutic approach for relapsed/refractory disease.

Len/Dex combination

Model-response context

CPI-203 + lenalidomide/dexamethasone reduced tumor glucose uptake in SCID xenotransplant model; induced GADD45B and suppressed MYC/IRF4.

Supports combination strategy studies in lenalidomide/dexamethasone-resistant MM models.

In vivo imaging and molecular biomarker evidence; triple combination tested in drug-refractory context.

Evidence Dimension	Combination Anti-Tumor Efficacy in Lenalidomide/Dexamethasone-Resistant Multiple Myeloma
Target Compound Data	CPI-203 (0.5 μM) alone: 65.4% median cell growth inhibition in resistant lines. CPI-203 + lenalidomide/dexamethasone: 50% reduction in proliferation in primary MM–stromal co-cultures. In vivo: decreased tumor glucose uptake and induction of GADD45B [1].
Comparator Or Baseline	Lenalidomide/dexamethasone alone served as the comparator backbone; the study was designed to test whether the addition of CPI-203 could improve efficacy in drug-resistant and refractory settings [1].
Quantified Difference	The addition of CPI-203 to lenalidomide/dexamethasone enhanced cell growth inhibition beyond single-agent CPI-203 in resistant lines and produced significant in vivo tumor burden reduction with correlative molecular biomarker changes (GADD45B induction, MYC/IRF4 suppression) [1].
Conditions	In vitro: lenalidomide/dexamethasone-resistant MM cell lines and primary CD138+ myeloma cells co-cultured with stromaNKtert. In vivo: SCID mouse xenotransplant model with PET imaging for tumor burden assessment [1].

Why This Matters

For translational myeloma researchers, the ability to enhance the clinical backbone of lenalidomide/dexamethasone with a BET inhibitor that has been validated in both in vitro and in vivo models of drug resistance provides a strong rationale for incorporating CPI-203 into combination therapy studies aimed at overcoming immunomodulatory drug refractoriness.

• [1] Díaz, T., et al. The BET bromodomain inhibitor CPI203 improves lenalidomide and dexamethasone activity in in vitro and in vivo models of multiple myeloma by blockade of Ikaros and MYC signaling. Haematologica 102(10), 1776-1784 (2017). View Source

High-Impact Application Scenarios for CPI-203 Based on Quantitative Differentiation Evidence

In Vivo BET Inhibition Studies Requiring Oral Bioavailability and Convenient Dosing

CPI-203 is the compound of choice for in vivo preclinical studies that demand robust systemic exposure through oral or intraperitoneal administration, particularly in murine models of hematological malignancies. Unlike (+)-JQ1, which suffers from poor oral bioavailability and rapid clearance, CPI-203's primary amide modification enables oral BID dosing at 5 mg/kg to achieve significant suppression of leukemia burden . This PK advantage streamlines animal experiments and enhances translational relevance by mirroring clinical oral dosing routes. The documented in vivo efficacy in T-ALL and multiple myeloma xenografts further supports its use for pharmacodynamic and efficacy readouts requiring sustained target engagement .

Investigating Transcriptional Heterogeneity and Drug Response in Glioblastoma

For researchers seeking to study BET inhibitor pharmacodynamics in the context of profound inter-tumoral heterogeneity, CPI-203 provides a critical advantage: it is the only compound, among 12 tested candidates, that induces a reproducible and consistent transcriptional program—specifically, the downregulation of DNA synthesis genes—across a broad panel of patient-derived glioma sphere lines . This property makes CPI-203 an ideal reference compound for combinatorial studies that require predictable on-target gene expression changes, and for biomarker discovery efforts aimed at identifying molecular determinants of BET inhibitor sensitivity or resistance in glioblastoma.

Combination Therapy Models in Bortezomib- and Lenalidomide-Resistant Multiple Myeloma

CPI-203 is uniquely suited for preclinical combination studies that target relapsed/refractory multiple myeloma. Its 22-fold greater potency in bortezomib-resistant versus sensitive MM cell lines, coupled with its demonstrated synergy with both bortezomib (combination index 0.35–0.71) and the lenalidomide/dexamethasone regimen , provides a strong experimental foundation for designing novel therapeutic combinations. These features are particularly valuable when screening for agents that can overcome proteasome inhibitor or immunomodulatory drug resistance—scenarios where other BET inhibitors may not demonstrate the same preferential activity in the resistant setting.

HIV-1 Latency Reversal Studies with Minimized Cytotoxicity

In the context of 'shock and kill' strategies for HIV-1 cure research, CPI-203 offers the ability to potently reactivate latent HIV-1 through positive transcription elongation factor b (P-TEFb) activation . Notably, in head-to-head assessments, CPI-203 elicits minimal cytotoxicity and avoids the cytokine storm induction associated with other latency-reversing agents such as prostratin, while demonstrating synergistic reactivation when used in combination . This favorable safety profile, together with its oral bioavailability, positions CPI-203 as a lead candidate for ex vivo and in vivo latency reversal assays that require sustained BRD4 inhibition without broad T-cell activation-induced toxicity.

Application

Selection Property

Validation Focus

In vivo BET inhibition with oral dosing

Oral bioavailability profile

In vivo exposure and target engagement models

Glioblastoma transcriptional heterogeneity research

Gene expression consistency

Transcriptional response across patient-derived lines

Drug-resistant myeloma combination models

Potency in bortezomib/lenalidomide-resistant lines

Combination synergy and resistance-model endpoints

HIV-1 latency reversal research

Cytotoxicity and cytokine release profile

Latency reactivation with minimal T-cell activation